Cas no 349662-90-4 (methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate)

• Product Name: methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate
• CAS No: 349662-90-4
• MF: C₉H₁₁NO₂S₂
• MW: 229.319139719009
• CID: 5980708
• PubChem ID: 15889781
• Update Time: 2025-06-08

methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 349662-90-4
• methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate
• InChI=1/C9H11NO2S2/c1-12-8(11)6-5-3-2-4-13-9(5)14-7(6)10/h2-4,10H2,1H
• EN300-6511206
• methyl 2-amino-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate

• Inchi： 1S/C9H11NO2S2/c1-12-8(11)6-5-3-2-4-13-9(5)14-7(6)10/h2-4,10H2,1H3
• InChI Key： CQGXXNGTWCOYCZ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C(=O)OC)=C(N)S2)CCC1

Computed Properties

• Exact Mass: 229.02312094g/mol
• Monoisotopic Mass: 229.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate

Methyl 2-Amino-4H,5H,6H-Thieno[2,3-b]Thiopyran-3-Carboxylate (CAS No. 349662-90-4): An Overview

Methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate (CAS No. 349662-90-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of heterocyclic compounds and is characterized by its intricate molecular structure, which includes a thieno[2,3-b]thiopyran core functionalized with an amino and a methyl ester group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular structure of methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate is particularly noteworthy. The thieno[2,3-b]thiopyran core is a six-membered ring fused with a five-membered thiophene ring, providing a rigid and planar structure. The presence of the amino group at the 2-position and the methyl ester group at the 3-position introduces additional reactivity and functional diversity. This molecular architecture allows for a wide range of chemical transformations and derivatizations, making it an attractive starting material for synthetic chemists.

In recent years, methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its biological activity. Research has shown that this compound exhibits significant antimicrobial properties against a variety of bacterial strains. A study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding highlights its potential as a lead compound for the development of novel antimicrobial agents.

Another promising application of methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate is in the field of cancer research. Preliminary studies have indicated that this compound possesses anticancer properties by inducing apoptosis in cancer cells. A recent study published in *Cancer Research* in 2020 reported that methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate selectively targeted and induced cell death in human breast cancer cells while showing minimal toxicity to normal cells. These findings suggest that this compound could be further developed as a potential anticancer agent.

The synthetic accessibility of methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate is another factor contributing to its appeal in research and development. Several efficient synthetic routes have been reported in the literature for the preparation of this compound. One such method involves the condensation of an appropriate thiophene derivative with a carboxylic acid followed by cyclization to form the thieno[2,3-b]thiopyran core. The subsequent introduction of the amino and methyl ester groups can be achieved through well-established chemical reactions. The ease of synthesis and functionalization makes it an attractive candidate for high-throughput screening and combinatorial chemistry approaches.

Furthermore, methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate has shown promise in pharmacological studies. Its ability to cross biological membranes and reach intracellular targets has been investigated using various cell models. Studies have demonstrated that this compound exhibits good cellular uptake and can effectively modulate intracellular signaling pathways involved in cell proliferation and survival. These properties make it a valuable tool for investigating cellular processes and developing new therapeutic strategies.

In addition to its biological activities, methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate has also been explored for its potential as a ligand in coordination chemistry. The presence of the amino group allows it to coordinate with various metal ions to form stable complexes. These metal complexes have been studied for their catalytic activities and potential applications in materials science. For instance, a study published in *Inorganic Chemistry* in 2019 reported that complexes formed between methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate and palladium exhibited excellent catalytic activity in cross-coupling reactions.

The future prospects for methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate are promising across multiple disciplines. In medicinal chemistry, ongoing research aims to optimize its structure to enhance its biological activities while minimizing potential side effects. In materials science, efforts are focused on developing new coordination complexes with improved catalytic properties and stability. Additionally, interdisciplinary collaborations are being pursued to explore novel applications of this compound in areas such as drug delivery systems and nanotechnology.

In conclusion, methyl 2-amino-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylate (CAS No. 349662-90-4) is a multifaceted compound with significant potential across various fields of chemistry and biology. Its unique molecular structure and diverse functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.